Cas no 1190312-37-8 (Methyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate)

Methyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate is a heterocyclic compound featuring a pyrrolopyridine core with a chloro substituent at the 6-position and a methyl ester group at the 4-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The chloro and ester functional groups enhance its reactivity, enabling further derivatization through cross-coupling or nucleophilic substitution reactions. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications. The compound is particularly valuable in medicinal chemistry for constructing fused heterocyclic scaffolds with potential therapeutic relevance.
Methyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate structure
1190312-37-8 structure
Product Name:Methyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate
CAS No:1190312-37-8
MF:C9H7ClN2O2
MW:210.617080926895
MDL:MFCD12962737
CID:835143
PubChem ID:53413062
Update Time:2025-06-07

Methyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate
    • 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 6-chloro-, methyl ester
    • ALBB-037060
    • DTXSID50696659
    • SCHEMBL2158555
    • AKOS016010828
    • AS-77052
    • 6-chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid methyl ester
    • 1190312-37-8
    • P11541
    • DA-47515
    • FNKIBYKKYBUANQ-UHFFFAOYSA-N
    • SB14232
    • Methyl6-chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate
    • CS-0004468
    • MDL: MFCD12962737
    • Inchi: 1S/C9H7ClN2O2/c1-14-9(13)6-4-7(10)12-8-5(6)2-3-11-8/h2-4H,1H3,(H,11,12)
    • InChI Key: FNKIBYKKYBUANQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)OC)=C2C=CNC2=N1

Computed Properties

  • Exact Mass: 210.0196052g/mol
  • Monoisotopic Mass: 210.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55Ų

Methyl 6-chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate Security Information

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